BENGHE Foundational & Exploratory

Check Availability & Pricing

1,3,5-Trihydroxyxanthone CAS number and
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3,5-Trihydroxyxanthone

Cat. No.: B1664532

An In-depth Technical Guide to 1,3,5-Trihydroxyxanthone for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 1,3,5-Trihydroxyxanthone, a
naturally occurring xanthone derivative. It is intended for researchers, scientists, and
professionals in the field of drug development who are interested in the chemical properties
and biological activities of this compound. This document outlines its key chemical identifiers,
physical and chemical properties, detailed experimental protocols for its synthesis and
evaluation of its antioxidant activity, and a visualization of a potential signaling pathway it may
influence.

Chemical Identity and Properties

1,3,5-Trihydroxyxanthone is a member of the xanthone class of compounds, characterized by
a tricyclic xanthen-9-one core with hydroxyl substitutions at positions 1, 3, and 5.[1] Its official
CAS number is 6732-85-0.[1][2][3] This compound has been isolated from various natural
sources, including Calophyllum inophyllum and Anaxagorea luzonensis.[1][2]

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of 1,3,5-
Trihydroxyxanthone.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1664532?utm_src=pdf-interest
https://www.benchchem.com/product/b1664532?utm_src=pdf-body
https://www.benchchem.com/product/b1664532?utm_src=pdf-body
https://www.benchchem.com/product/b1664532?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trihydroxyxanthone
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trihydroxyxanthone
https://www.chemfaces.com/natural/1-3-5-Trihydroxyxanthone-CFN92399.html
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907091534706672#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J549.824D%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trihydroxyxanthone
https://www.chemfaces.com/natural/1-3-5-Trihydroxyxanthone-CFN92399.html
https://www.benchchem.com/product/b1664532?utm_src=pdf-body
https://www.benchchem.com/product/b1664532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 6732-85-0 [1][2][3]
Molecular Formula C13HsOs [11[2][3]
Molecular Weight 244.20 g/mol [11[2]
IUPAC Name 1,3,5-trihydroxyxanthen-9-one [1]

1,3,5-Trihydroxy-9H-xanthen-
Synonyms [11[3]
9-one, CHEBI:514

Purity >98% (Commercially available) [2]

Soluble in DMSO, Acetone,
Solubility Chloroform, Dichloromethane, [2]
Ethyl Acetate

Experimental Protocols

Detailed methodologies for the synthesis and evaluation of the biological activity of 1,3,5-
Trihydroxyxanthone are provided below. These protocols are based on established methods
for xanthone chemistry and analysis.

Protocol 1: Synthesis of 1,3,5-Trihydroxyxanthone via
Grover, Shah, and Shah (GSS) Reaction

The Grover, Shah, and Shah (GSS) reaction is a common and effective method for
synthesizing the xanthone scaffold. This protocol outlines the condensation of a benzoic acid
derivative with a polyphenol.

Materials:
e 2-Hydroxy-4,6-dihydroxybenzoic acid (phloroglucinol carboxylic acid)
e Phloroglucinol

o Eaton's reagent (7.7% wt/wt solution of phosphorus pentoxide in methanesulfonic acid) or
Zinc Chloride (ZnClz2)
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Ice-water

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

To a stirred solution of 2-hydroxy-4,6-dihydroxybenzoic acid (1 equivalent) and phloroglucinol
(1.2 equivalents) in a round-bottom flask, add Eaton's reagent (5-10 mL).

Heat the reaction mixture to 80+3°C and maintain for 3 hours, monitoring the progress by
Thin Layer Chromatography (TLC).[4]

After the reaction is complete, cool the mixture to room temperature and pour it into a beaker
containing ice-water to precipitate the crude product.

Filter the precipitate and wash with cold water.

Dissolve the crude product in ethyl acetate and wash successively with saturated sodium
bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

Purify the residue by column chromatography on silica gel, using a gradient of hexane/ethyl
acetate as the eluent, to yield pure 1,3,5-Trihydroxyxanthone.
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Protocol 2: DPPH Radical Scavenging Assay for
Antioxidant Activity

This protocol is a standard method for evaluating the in vitro antioxidant capacity of a
compound by measuring its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH)
radical.[5]

Materials:

1,3,5-Trihydroxyxanthone

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol

Ascorbic acid (positive control)

96-well microplate

Microplate reader

Procedure:

e Preparation of Solutions:

o Prepare a stock solution of 1,3,5-Trihydroxyxanthone in methanol. From this, prepare a
series of dilutions (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

o Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

o Prepare a series of dilutions of ascorbic acid in methanol to serve as a positive control.

e Assay:

o In a 96-well plate, add 100 pL of the sample or standard solution to each well.

o Add 100 pL of the DPPH solution to each well.
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o For the blank, add 100 pL of methanol and 100 pL of the sample solution.

o For the control, add 100 pL of methanol and 100 pL of the DPPH solution.

 Incubation and Measurement:

o Incubate the plate in the dark at room temperature for 30 minutes.

o Measure the absorbance of each well at 517 nm using a microplate reader.
 Calculation:

o Calculate the percentage of DPPH radical scavenging activity using the following formula:
% Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x
100

o Determine the ICso value (the concentration of the compound that scavenges 50% of the
DPPH radicals) by plotting the percentage of inhibition against the concentration of the
sample.

Potential Signaling Pathway

While the specific signaling pathways modulated by 1,3,5-Trihydroxyxanthone are still under
investigation, studies on structurally related prenylated xanthones suggest a potential role in
modulating the PI3K/Akt/mTOR signaling pathway.[5] This pathway is a critical regulator of cell
proliferation, growth, and survival, and its dysregulation is a hallmark of many cancers.[6]
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Caption: Potential anticancer signaling pathway of xanthones.
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Biological Activities

1,3,5-Trihydroxyxanthone has demonstrated biological activity, including selective inhibitory
effects on platelet aggregation induced by adenosine diphosphate (ADP).[2] The broader family
of trihydroxyxanthones has been noted for anticancer and antioxidant properties, suggesting
that 1,3,5-Trihydroxyxanthone is a compelling candidate for further pharmacological
investigation.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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